Cas no 574729-26-3 (tert-butyl 3,5-diamino-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
• CAS No: 574729-26-3
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 2110465
• PubChem ID: 23571038
• Update Time: 2025-04-21

tert-butyl 3,5-diamino-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
• 1,1-Dimethylethyl 3,5-diamino-1H-indazole-1-carboxylate
• DTXSID301204006
• 3,5-Diamino-indazole-1-carboxylic acid tert-butyl ester
• tert-butyl 3,5-diaminoindazole-1-carboxylate
• SCHEMBL660243
• DA-04740
• MSBJERVOPNHGAT-UHFFFAOYSA-N
• 574729-26-3
• 3,5-diamino-indazole-1-carboxylic acid tert-butylester

• Inchi： 1S/C12H16N4O2/c1-12(2,3)18-11(17)16-9-5-4-7(13)6-8(9)10(14)15-16/h4-6H,13H2,1-3H3,(H2,14,15)
• InChI Key： MSBJERVOPNHGAT-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(=CC=2C(N)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.12732577Da
• Monoisotopic Mass: 248.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.2Ų